Cas no 333426-05-4 (2-Thiophenecarboxamide,N-(4-methyl-2-thiazolyl)-)

• Product Name: 2-Thiophenecarboxamide,N-(4-methyl-2-thiazolyl)-
• CAS No: 333426-05-4
• MF: C₉H₈N₂OS₂
• MW: 224.302618980408
• CID: 301835
• PubChem ID: 786375
• Update Time: 2025-04-19

2-Thiophenecarboxamide,N-(4-methyl-2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide,N-(4-methyl-2-thiazolyl)-
• N-(4-methyl-1,3-thiazol-2-yl)-2-thiophenecarboxamide
• CHEMBL1446967
• HMS1407J16
• N-(4-Methylthiazol-2-yl)thiophene-2-carboxamide
• SMR000070091
• Enamine_004790
• HMS2325C14
• SDCCGMLS-0010506.P002
• 333426-05-4
• N-(4-METHYL-13-THIAZOL-2-YL)THIOPHENE-2-CARBOXAMIDE
• AKOS003254764
• MLS000061221

• Inchi： 1S/C9H8N2OS2/c1-6-5-14-9(10-6)11-8(12)7-3-2-4-13-7/h2-5H,1H3,(H,10,11,12)
• InChI Key： MGGXMIGZPZPTLX-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1NC(C1=CC=CS1)=O

Computed Properties

• Exact Mass: 224.00794
• Monoisotopic Mass: 224.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 98.5Ų

Experimental Properties

• PSA: 41.99